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Compound of Interest

Compound Name: 1,4-Diisocyanatocyclohexane

Cat. No.: B1206502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling precautions for 1,4-
diisocyanatocyclohexane, a compound requiring careful management in a laboratory and

development setting. The following sections detail the hazards, necessary protective measures,

and emergency procedures to ensure the safety of all personnel.

Hazard Identification and Classification
1,4-Diisocyanatocyclohexane is a hazardous chemical with multiple routes of toxicity. It is

classified as acutely toxic if swallowed, in contact with skin, or inhaled.[1][2][3] It can cause

severe skin burns, eye damage, and may lead to allergic skin reactions or respiratory

sensitization.[1][2][3][4]

Table 1: GHS Hazard Classifications for 1,4-Diisocyanatocyclohexane
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Hazard Class Hazard Statement

Acute toxicity, oral H301: Toxic if swallowed[1]

Acute toxicity, dermal H311: Toxic in contact with skin[1]

Skin corrosion/irritation
H314: Causes severe skin burns and eye

damage[1]

Sensitization, Skin H317: May cause an allergic skin reaction[1][4]

Serious eye damage/eye irritation H318: Causes serious eye damage[1]

Acute toxicity, inhalation H331: Toxic if inhaled[1][4]

Sensitization, respiratory
H334: May cause allergy or asthma symptoms

or breathing difficulties if inhaled[1][4]

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation[4]

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C8H10N2O2[1]

Molecular Weight 166.18 g/mol [1]

Appearance Colorless to Light yellow clear liquid

Solubility Hydrolyzes in water[5]

Safe Handling and Storage Protocols
2.1. Handling:

Ventilation: Handle only in a well-ventilated area, preferably within a chemical fume hood.[2]

[3][6]

Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 3.
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Avoid Contact: Avoid contact with skin, eyes, and clothing.[2][6] Do not breathe dust, mist,

gas, vapors, or spray.[3][4][7]

Hygiene: Wash hands and face thoroughly after handling.[3][6] Do not eat, drink, or smoke in

handling areas.[2][3][6]

Ignition Sources: Keep away from heat and all ignition sources.[1][8] Use non-sparking tools

and ground all equipment.[2][8]

Incompatible Materials: Avoid contact with water, alcohols, amines, strong oxidizing agents,

and bases.[5][8][9] Reactions with these substances can be exothermic and release toxic

gases.[8][9]

2.2. Storage:

Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][5]

[6]

Security: Store in a locked-up area.[2][3][4]

Segregation: Store away from incompatible materials and foodstuff containers.[2][6]

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when working with 1,4-
diisocyanatocyclohexane.

Table 3: Recommended Personal Protective Equipment
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Body Part Protection Specification

Respiratory Respirator

A full-face or half-face

respirator with filters suitable

for organic vapors and

particulates is recommended.

[10] In case of inadequate

ventilation, a self-contained

breathing apparatus (SCBA)

may be necessary.[1][7]

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are suitable.[10] Gloves must

be inspected prior to use.[2]

Eyes/Face Safety goggles and face shield
Use where there is a potential

for splashing.

Body Protective clothing

Wear fire/flame resistant and

impervious clothing, such as

coveralls or a disposable suit,

to prevent skin contact.[2]

Emergency Procedures
4.1. First Aid Measures:

Inhalation: Move the victim to fresh air immediately.[2][3][6] If breathing is difficult, give

oxygen.[2] If not breathing, provide artificial respiration (do not use mouth-to-mouth).[2][3][6]

Seek immediate medical attention.[3][6][11]

Skin Contact: Immediately remove all contaminated clothing.[2][6] Wash the affected area

with plenty of soap and water for at least 15 minutes.[2][3][6] Seek immediate medical

attention.[3][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[2][3][6] Remove contact lenses if present and easy to do.[2][3] Seek

immediate medical attention.[3][6][11]
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Ingestion: Do NOT induce vomiting.[2][3][6] Rinse the mouth with water.[2][3] Never give

anything by mouth to an unconscious person.[2][6] Call a physician or poison control center

immediately.[2][3][6][11]

4.2. Fire Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for

small fires.[1][2][8] For large fires, use a water spray, fog, or alcohol-resistant foam.[1][8]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.[1][8]

Specific Hazards: The material is combustible but does not ignite readily.[1] Containers may

explode when heated or contaminated with water.[7][9] Fire will produce irritating, corrosive,

and/or toxic gases.[1][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][7]

4.3. Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area.[2][3][6] Wear appropriate PPE.[2]

[3][6] Ensure adequate ventilation.[2][6]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[2][6] Do not

let the chemical enter drains, sewers, or waterways.[2][6][8]

Containment and Cleaning: Isolate the spill or leak area for at least 50 meters for liquids and

25 meters for solids.[1][8][9] Contain the spill with non-combustible absorbent material (e.g.,

sand, earth, vermiculite).[6] Collect the spillage and place it in a suitable, labeled container

for disposal.[2][3][6] Do not seal waste containers tightly due to the potential for CO2 buildup

from reaction with moisture.[12]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in the safety data sheets are

not publicly available in the provided search results. Such protocols are typically found in
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specialized toxicology reports or peer-reviewed scientific literature, which require targeted

database searches beyond the scope of this guide.

Safety Workflow and Logic Diagrams
The following diagrams illustrate the key decision-making processes for handling 1,4-
diisocyanatocyclohexane safely.

Hazard Assessment

Control Measures

Emergency Preparedness

Identify Task with
1,4-Diisocyanatocyclohexane

Assess Hazards:
- Toxicity (Inhalation, Dermal, Oral)

- Corrosivity
- Sensitization

Implement Engineering Controls
(Fume Hood, Ventilation)

Select Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Follow Safe Handling Procedures

Ensure Emergency Plan is in Place
(Spill Kit, First Aid, Fire Extinguisher)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1206502?utm_src=pdf-body
https://www.benchchem.com/product/b1206502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Hazard Identification and Control Workflow for 1,4-Diisocyanatocyclohexane.
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Caption: Emergency Response Flowchart for Incidents involving 1,4-
Diisocyanatocyclohexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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